Cas no 1805757-51-0 (2-Ethyl-4-(3-methoxy-3-oxopropyl)mandelic acid)

• Product Name: 2-Ethyl-4-(3-methoxy-3-oxopropyl)mandelic acid
• CAS No: 1805757-51-0
• MF: C₁₄H₁₈O₅
• MW: 266.289724826813
• CID: 4941133
• Update Time: 2025-06-09

2-Ethyl-4-(3-methoxy-3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-4-(3-methoxy-3-oxopropyl)mandelic acid

• Inchi： 1S/C14H18O5/c1-3-10-8-9(5-7-12(15)19-2)4-6-11(10)13(16)14(17)18/h4,6,8,13,16H,3,5,7H2,1-2H3,(H,17,18)
• InChI Key： PAMGMTFJADRTMP-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC(CCC(=O)OC)=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 315
• XLogP3: 1.7
• Topological Polar Surface Area: 83.8

Additional information on 2-Ethyl-4-(3-methoxy-3-oxopropyl)mandelic acid

Introduction to 2-Ethyl-4-(3-methoxy-3-oxopropyl)mandelic Acid (CAS No. 1805757-51-0)

2-Ethyl-4-(3-methoxy-3-oxopropyl)mandelic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 1805757-51-0, this compound represents a unique structural motif that combines a mandelic acid backbone with ethyl and propyl substituents, featuring an ester-like functionality due to the 3-methoxy-3-oxopropyl group. The presence of these functional groups makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The compound’s structure is of particular interest due to its potential biological activity. The mandelic acid moiety is well-known for its role in various pharmacological applications, including antimicrobial and anti-inflammatory agents. The ethyl and propyl substituents contribute to the compound’s solubility and metabolic stability, while the 3-methoxy-3-oxopropyl group introduces a reactive site that can be further modified through various chemical transformations. This structural diversity opens up numerous possibilities for its use in drug discovery and development.

In recent years, there has been growing interest in exploring the pharmacological potential of derivatives of mandelic acid. Studies have shown that modifications to the mandelic acid core can significantly alter biological activity, making it a valuable scaffold for medicinal chemists. The 2-Ethyl-4-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1805757-51-0) is being investigated for its potential as a precursor in the synthesis of new compounds with enhanced pharmacokinetic properties. Its unique structural features make it an attractive candidate for further exploration in both academic research and industrial drug development.

The synthesis of 2-Ethyl-4-(3-methoxy-3-oxopropyl)mandelic acid involves multi-step organic reactions, typically starting from commercially available precursors such as benzaldehyde derivatives and malonic esters. The introduction of the ethyl and propyl groups requires careful control over reaction conditions to ensure high yield and purity. Additionally, the methoxy and oxopropyl functionalities must be incorporated with precision to maintain the desired chemical properties. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

One of the most compelling aspects of 2-Ethyl-4-(3-methoxy-3-oxopropyl)mandelic acid is its potential application in the development of novel therapeutic agents. Researchers are particularly interested in its ability to serve as a building block for more complex molecules with targeted biological activity. For instance, derivatives of this compound have shown promise in preclinical studies as potential inhibitors of various enzymatic pathways involved in diseases such as cancer, inflammation, and metabolic disorders. The structural flexibility of this scaffold allows for the introduction of additional functional groups that can fine-tune biological activity, making it a valuable tool in medicinal chemistry.

The pharmacological evaluation of 2-Ethyl-4-(3-methoxy-3-oxopropyl)mandelic acid has revealed several interesting properties. In vitro studies have demonstrated its ability to interact with specific biological targets, suggesting potential therapeutic benefits. Additionally, preliminary in vivo studies indicate that this compound exhibits favorable pharmacokinetic profiles, including good absorption, distribution, metabolism, and excretion (ADME) properties. These findings are encouraging and warrant further investigation into its clinical potential.

The growing interest in 2-Ethyl-4-(3-methoxy-3-oxopropyl)mandelic acid is also driven by advancements in computational chemistry and drug design technologies. These tools have enabled researchers to predict how different structural modifications will affect biological activity, allowing for more targeted and efficient drug discovery efforts. By leveraging these computational methods, scientists can rapidly screen large libraries of compounds derived from this scaffold, identifying those with the most promising therapeutic profiles.

Industrial applications of 2-Ethyl-4-(3-methoxy-3-oxopropyl)mandelic acid are also emerging. Pharmaceutical companies are exploring its use as an intermediate in large-scale synthesis processes for novel drugs. The compound’s versatility makes it suitable for a wide range of synthetic transformations, which is crucial for industrial-scale production where efficiency and cost-effectiveness are paramount.

Future research directions for 2-Ethyl-4-(3-methoxy-3-oxopropyl)mandelic acid include exploring its role in combination therapies and investigating its potential as a lead compound for new drug candidates. Additionally, researchers are interested in understanding how variations in its structure can influence biological activity, which could lead to the discovery of even more effective therapeutic agents.

In conclusion,2-Ethyl-4-(3-methoxy-3-o...